Cas no 1236162-33-6 (2-amino-7-cyclobutyl-Imidazo[5,1-f][1,2,4]triazin-4(1H)-one)

• Product Name: 2-amino-7-cyclobutyl-Imidazo[5,1-f][1,2,4]triazin-4(1H)-one
• CAS No: 1236162-33-6
• MF: C₉H₁₁N₅O
• MW: 205.216540575027
• CID: 1102698
• PubChem ID: 136701613
• Update Time: 2025-04-20

2-amino-7-cyclobutyl-Imidazo[5,1-f][1,2,4]triazin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-7-cyclobutyl-Imidazo[5,1-f][1,2,4]triazin-4(1H)-one
• DTXSID201194210
• 2-Amino-7-cyclobutylimidazo[5,1-f][1,2,4]triazin-4(1H)-one
• 1236162-33-6

• Inchi： 1S/C9H11N5O/c10-9-12-8(15)6-4-11-7(14(6)13-9)5-2-1-3-5/h4-5H,1-3H2,(H3,10,12,13,15)
• InChI Key： ZBTHBYKSIHTDDY-UHFFFAOYSA-N
• SMILES： O=C1C2=CN=C(C3CCC3)N2N=C(N)N1

Computed Properties

• Exact Mass: 205.09635999g/mol
• Monoisotopic Mass: 205.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 85.3Ų